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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for δ-Valerolactone, including operational and disposal plans, to foster a

secure laboratory environment.

Physical and Chemical Properties
Understanding the physical and chemical properties of δ-Valerolactone is the first step in safe

handling. This data is summarized below for easy reference.

Property Value

Appearance Clear yellow liquid[1]

CAS Number 542-28-9[2][3]

Molecular Formula C5H8O2[2]

Molecular Weight 100.12 g/mol

Flash Point 112 °C (233.6 °F)[1][4]

Autoignition Temperature 390 °C (734 °F)[1][4]

Explosion Limits Lower: 1.70 vol %, Upper: 9.00 vol %[1][4]
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Hazard Identification and Personal Protective
Equipment (PPE)
Delta-Valerolactone is classified as a substance that causes serious eye damage.[2][3] It may

also cause skin and respiratory tract irritation.[1][5] Therefore, adherence to proper PPE

protocols is mandatory.

Hazard Recommended PPE

Eye Damage

Chemical splash goggles or tightly fitting safety

goggles conforming to EN 166 (EU) or NIOSH

(US) standards.[1][6]

Skin Irritation
Appropriate protective gloves and a chemical

apron or impervious clothing.[1][6][7]

Inhalation

Use in a well-ventilated area. If exposure limits

are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1][6]

Experimental Workflow for Handling Delta-
Valerolactone
A systematic approach is crucial when working with δ-Valerolactone. The following diagram

outlines the recommended workflow from preparation to disposal.
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Caption: Workflow for Safe Handling of δ-Valerolactone.
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Step-by-Step Handling and Storage Procedures
Handling:

Ventilation: Always handle δ-Valerolactone in a well-ventilated area.[2][6] Facilities should be

equipped with an eyewash station and a safety shower.[1]

Avoid Contact: Avoid breathing vapor, mist, or gas.[1] Prevent contact with skin and eyes.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[2] Always wash

hands after handling.[2]

Storage:

Container: Store in a tightly closed container.[1]

Conditions: Keep in a cool, dry place.[1] Refrigeration (below 4°C/39°F) is recommended.[1]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.[5]

Emergency and First Aid Protocols
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[2][4]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[1]

Inhalation
Remove from exposure to fresh air immediately.

[1] If breathing is difficult, administer oxygen.[5]

Ingestion
Do NOT induce vomiting.[4] Wash out mouth

with water and get medical aid.[1]
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Accidental Release and Disposal Plan
Spill Response:

Ventilate: Ensure adequate ventilation in the spill area.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collection: Place the absorbed material into a suitable container for disposal.[1]

Tools: Use non-sparking tools to prevent ignition.[6]

Disposal:

Regulations: Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state

and local regulations for complete and accurate classification.[1]

Method: Dispose of the waste material in accordance with national and local regulations. It

may be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Containers: Handle uncleaned containers as you would the product itself.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with δ-Valerolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. lobachemie.com [lobachemie.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/75854.pdf
https://pim-resources.coleparmer.com/sds/75854.pdf
https://pim-resources.coleparmer.com/sds/75854.pdf
https://www.echemi.com/sds/delta-valerolactone-pid_Seven43365.html
https://pim-resources.coleparmer.com/sds/75854.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nMheix.PDF
https://www.benchchem.com/product/b126995?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/75854.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-valerolactone-CASNO-542-28-6464R-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. carlroth.com [carlroth.com]

4. fishersci.com [fishersci.com]

5. cloudfront.zoro.com [cloudfront.zoro.com]

6. echemi.com [echemi.com]

7. delta-Valerolactone(542-28-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Delta-Valerolactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126995#personal-protective-equipment-for-handling-
delta-valerolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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